{1-[5-(Cyclopropanecarbonyl-amino)-pyridin-2-yl]-cyclopropyl}-carbamic acid tert-butyl ester

• Molecular Formula: C17H23N3O3
• Molecular Weight: 317.4 g/mol
• IUPAC Name: tert-butyl N-[1-[5-(cyclopropanecarbonylamino)pyridin-2-yl]cyclopropyl]carbamate
• InChI: InChI=1S/C17H23N3O3/c1-16(2,3)23-15(22)20-17(8-9-17)13-7-6-12(10-18-13)19-14(21)11-4-5-11/h6-7,10-11H,4-5,8-9H2,1-3H3,(H,19,21)(H,20,22)
• InChI Key: VLNOBCHTFOWCOD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1(CC1)C2=NC=C(C=C2)NC(=O)C3CC3

Description

{1-[5-(Cyclopropanecarbonyl-amino)-pyridin-2-yl]-cyclopropyl}-carbamic acid tert-butyl ester is a useful research compound. Its molecular formula is C17H23N3O3 and its molecular weight is 317.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 0.20 g (0.56 mmol) of [1-(5-iodo-pyridin-2-yl)-cyclopropyl]-carbamic acid tert-butyl ester, 22 mg (0.12 mmol) of CuI, 0.035 mL (0.22 mmol) of 1,2-trans-di(methylamino)cychlohexane, 0.090 mg (1.1 mmol) of cyclopropanecarboxamide, and 0.24 mg (1.1 mmol) of K3PO4 in 1 mL of 1,4-dioxane was heated under an N2 atmosphere for overnight at 110° C. The mixture was cooled, diluted with 10 mL of EtOAc, and washed with aq. NH4Cl/NH4OH (pH 8), then with aq. NH4Cl. The organic layer was dried over Na2SO4, filtered, and concentrated. The residue was triturated with acetonitrile to provide 98 mg (56%) of {1-[5-(cyclopropanecarbonyl-amino)-pyridin-2-yl]-cyclopropyl}-carbamic acid tert-butyl ester as an off-white powder.